Cas no 1600972-11-9 (5-(Cyclopropylamino)-2-methylpent-1-en-3-one)

• Product Name: 5-(Cyclopropylamino)-2-methylpent-1-en-3-one
• CAS No: 1600972-11-9
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5291871
• Update Time: 2025-10-30

5-(Cyclopropylamino)-2-methylpent-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylamino)-2-methylpent-1-en-3-one
• 1-Penten-3-one, 5-(cyclopropylamino)-2-methyl-
• 5-(Cyclopropylamino)-2-methylpent-1-en-3-one

• Inchi： 1S/C9H15NO/c1-7(2)9(11)5-6-10-8-3-4-8/h8,10H,1,3-6H2,2H3
• InChI Key： GGQMPFUXHQQASS-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)CCNC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 170
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Additional information on 5-(Cyclopropylamino)-2-methylpent-1-en-3-one

Research Brief on 5-(Cyclopropylamino)-2-methylpent-1-en-3-one (CAS: 1600972-11-9): Recent Advances and Applications

The compound 5-(Cyclopropylamino)-2-methylpent-1-en-3-one (CAS: 1600972-11-9) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This α,β-unsaturated ketone derivative, featuring a cyclopropylamine moiety, has demonstrated unique reactivity patterns and potential biological activities that warrant further investigation. Recent studies have focused on its synthetic applications, pharmacological properties, and mechanism of action at the molecular level.

Structural analysis reveals that 5-(Cyclopropylamino)-2-methylpent-1-en-3-one possesses an electron-deficient enone system that serves as an excellent Michael acceptor, making it a valuable building block for the synthesis of more complex heterocyclic compounds. The cyclopropyl group introduces interesting steric and electronic effects that influence both the compound's reactivity and its potential interactions with biological targets. Density functional theory (DFT) calculations published in 2023 have provided new insights into the conformational preferences and electronic structure of this molecule.

In medicinal chemistry applications, recent screening data (2024) suggests that derivatives of 5-(Cyclopropylamino)-2-methylpent-1-en-3-one show promising inhibitory activity against several kinase targets, particularly in the context of inflammatory pathways. The compound's ability to form covalent interactions with cysteine residues in the ATP-binding pocket of certain kinases has been demonstrated through mass spectrometry and X-ray crystallography studies. These findings open new possibilities for the development of targeted covalent inhibitors in drug discovery programs.

The synthetic utility of 5-(Cyclopropylamino)-2-methylpent-1-en-3-one has been expanded through recent methodological developments. A 2023 publication in Advanced Synthesis & Catalysis described its use as a key intermediate in the synthesis of pyrrolidine derivatives via [3+2] cycloaddition reactions. The presence of both nucleophilic (cyclopropylamine) and electrophilic (enone) centers in the same molecule allows for diverse reactivity patterns that can be exploited in multicomponent reactions.

From a pharmacological perspective, preliminary in vitro studies indicate that 5-(Cyclopropylamino)-2-methylpent-1-en-3-one modulates cellular redox balance through interaction with the Nrf2/ARE pathway. This activity, combined with its relatively low cytotoxicity profile in normal cell lines (IC50 > 100 μM in HEK293 cells), suggests potential therapeutic applications in oxidative stress-related conditions. However, more extensive preclinical evaluation is needed to fully assess its therapeutic potential and safety profile.

Recent analytical advancements have improved the characterization of 5-(Cyclopropylamino)-2-methylpent-1-en-3-one and its derivatives. Ultra-high performance liquid chromatography coupled with high-resolution mass spectrometry (UHPLC-HRMS) methods developed in 2024 now allow for precise quantification of this compound in complex biological matrices, facilitating future pharmacokinetic studies. Additionally, new synthetic routes have been reported that improve the overall yield and purity of the compound, addressing previous challenges in large-scale production.

Looking forward, the unique structural features and demonstrated biological activities of 5-(Cyclopropylamino)-2-methylpent-1-en-3-one position it as a promising scaffold for further medicinal chemistry optimization. Current research efforts are focused on exploring structure-activity relationships through systematic modification of its functional groups, with particular attention to balancing reactivity and selectivity for biological targets. The compound's potential as a versatile synthetic intermediate continues to attract interest from both academic and industrial research groups in the chemical biology and pharmaceutical sectors.